2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid

• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1-methyl-2-oxopyridin-4-yl)propanoic acid
• InChI: InChI=1S/C24H22N2O5/c1-26-11-10-15(13-22(26)27)12-21(23(28)29)25-24(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-11,13,20-21H,12,14H2,1H3,(H,25,30)(H,28,29)
• InChI Key: NILXJVUZINTWKL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)CC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Description

This compound is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative featuring a 1-methyl-2-oxo-1,2-dihydropyridin-4-yl substituent. The Fmoc group is widely utilized in peptide synthesis to protect the α-amino group during solid-phase synthesis, enabling selective deprotection under mild basic conditions .

Biological Activity

The compound 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid, often referred to as a fluorenyl derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, synthesis, and relevant research findings.

Chemical Structure and Properties

The molecular formula for this compound is $C_{18}H_{18}N_{2}O_{4}$, with a molecular weight of 326.35 g/mol. The structure features a fluorenyl group, which is known for its ability to enhance the bioactivity of compounds through various mechanisms.

Antimicrobial Activity

Recent studies have highlighted the effectiveness of fluorenyl derivatives against Mycobacterium tuberculosis . Compounds similar to the one have shown promising inhibition of InhA, an enzyme critical for mycobacterial fatty acid biosynthesis. For instance, a related study demonstrated that certain fluorenyl derivatives exhibited significant antimicrobial activity against both drug-sensitive and multi-drug resistant strains of M. tuberculosis .

Antiproliferative Effects

Fluorenone derivatives have been reported to possess antiproliferative properties. Research indicates that modifications in the side chains of fluorenones can enhance their activity as topoisomerase inhibitors, which are crucial in cancer treatment. The introduction of linear alkyl groups has been associated with improved efficacy compared to branched or bulky groups .

Antioxidant Properties

Compounds within the fluorenone class have also shown substantial antioxidant activity, which is beneficial in mitigating oxidative stress-related diseases. The structural features of these compounds contribute to their ability to scavenge free radicals, thereby providing protective effects against cellular damage .

Synthesis and Evaluation

A study focused on synthesizing various 3-(9H-fluoren-9-yl)pyrrolidine derivatives revealed their potential as inhibitors of M. tuberculosis . The synthesis involved multiple steps to ensure the purity and efficacy of the compounds tested.

Structure-Activity Relationship (SAR)

Research into the SAR of fluorenone derivatives indicates that specific functional groups significantly influence biological activity. For example, the presence of secondary amino groups has been linked to enhanced antiproliferative effects compared to tertiary amino groups .

Data Table: Summary of Biological Activities

Activity Type	Compound	Effect	Reference
Antimicrobial	Fluorenyl Derivative	Inhibition of InhA
Antiproliferative	Fluorenone Derivative	Topoisomerase inhibition
Antioxidant	Fluorenone Derivative	Free radical scavenging

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related Fmoc-protected amino acids, emphasizing differences in side-chain substituents, molecular properties, and applications:

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Applications/Notes	Reference
2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)propanoic acid	Not explicitly stated	Not provided	1-Methyl-2-oxo-1,2-dihydropyridin-4-yl	Hypothesized use in peptide synthesis; potential biological activity due to heterocycle.	N/A
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(o-tolyl)propanoic acid	C25H23NO4	401.45	o-Tolyl (2-methylphenyl)	Laboratory chemical; high purity (99.76% HPLC); used in peptide intermediates .
(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-mercaptopropanoic acid	C18H17NO4S	343.39	Thiol (-SH) group	Research applications; potential for disulfide bond formation in peptides .
2-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoic acid	C20H21NO4	339.39	Branched aliphatic chain	Building block for non-natural amino acids; 95% purity .
(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-(4-fluorobenzyl)propanoic acid	C25H22FNO4	419.45	4-Fluorobenzyl	Medicinal chemistry research; fluorinated analogs for receptor targeting .

Key Observations:

Structural Diversity : The target compound’s 1-methyl-2-oxo-dihydropyridinyl group distinguishes it from analogs with aromatic (e.g., o-tolyl, 4-fluorobenzyl) or aliphatic (e.g., thiol, branched chain) substituents. This heterocyclic moiety may enhance solubility or modulate electronic properties compared to purely hydrophobic side chains .

Synthetic Utility: Fmoc-protected derivatives with thiols (e.g., ) enable disulfide bond formation, while halogenated analogs (e.g., 4-fluorobenzyl in ) are tailored for targeted drug design. The target compound’s dihydropyridinone group could facilitate interactions with metal ions or enzymes .

Physical Properties : Melting points and purity levels vary significantly. For example, the o-tolyl derivative () is a stable solid with 99.76% purity, whereas thiol-containing analogs may require stringent handling due to oxidation sensitivity .

Safety Profiles: Compounds like (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-methoxy-4-oxobutanoic acid () are classified for acute toxicity (Category 4), underscoring the need for protective measures during synthesis .